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Compound of Interest

Compound Name: Iron (1) bromide hydrate
CAS No.: 13463-12-2
Cat. No.: B081123
Get Quote
. J

As a Senior Application Scientist, my priority is to ensure that every procedure in the lab not
only advances our research but also upholds the highest standards of safety and
environmental responsibility. Iron (II) bromide is a valuable reagent in many synthetic
applications, but its hazardous nature requires a meticulous and informed approach to its
disposal. This guide moves beyond a simple checklist to provide a comprehensive operational
plan grounded in the chemical principles that dictate its handling.

Immediate Safety Protocols: Your First Priority

Before handling Iron (II) bromide hydrate for any purpose, including disposal, you must be
fully prepared. This compound is not benign; it is classified as a corrosive solid that can cause
severe skin burns and eye damage. Inhalation or ingestion can also be harmful.

Personal Protective Equipment (PPE)

Your PPE is your primary line of defense. Non-compliance is not an option.
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PPE Item

Specification

Rationale

Eye Protection

Chemical safety goggles or
safety glasses with side-
shields conforming to EN166
or OSHA 29 CFR 1910.133

standards.

Protects against dust particles
and potential splashes, which
can cause severe burns and

irreversible eye damage.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile).

Prevents direct skin contact,
which can result in severe

chemical burns.

Body Protection

Lab coat and appropriate

protective clothing.

Shields skin from accidental

spills and dust.

Respiratory

NIOSH/MSHA approved

respirator.

Required if dust generation is
unavoidable to prevent
respiratory tract irritation and

burns.

Handling Environment: All manipulations of solid Iron (Il) bromide hydrate should be

conducted within a certified chemical fume hood to minimize inhalation exposure. Ensure an

eyewash station and safety shower are readily accessible.

Chemical Profile & Disposal Rationale

Understanding why a chemical is hazardous is the foundation of handling it safely. Iron (I1)

bromide's disposal protocol is dictated by three key properties:

o Corrosivity: As a corrosive solid, it can cause severe damage to tissues upon contact. For

transport, it is classified under UN3260, Hazard Class 8. This classification immediately

designates it as a hazardous waste that cannot enter standard waste streams.

» Hygroscopicity & Sensitivity: The compound is hygroscopic (readily absorbs moisture from

the air) and air-sensitive. This reactivity means improper storage can lead to degradation.

When it reacts with water, it can undergo hydrolysis, potentially forming acidic and corrosive

byproducts.
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e Incompatibility: It reacts with strong oxidizing agents and strong acids. Co-mingling this
waste with incompatible chemicals can lead to dangerous reactions.

Therefore, the core principle of disposal is isolation and containment. The goal is to prevent its
reaction with the environment (air, water) and other chemicals, and to ensure it is handled by
professionals equipped for hazardous materials.

Step-by-Step Disposal Workflow

The proper disposal of Iron (II) bromide hydrate is a multi-step process that ensures safety
and regulatory compliance from the moment it is designated as waste.

Workflow Overview
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Waste Preparation

[Solid or Aqueous Waste’a

Aqueous Solid

Dilute Aqueous Waste i Uﬁgggd\/\gesge:en t
(<1% Solution) i 9

Contaminated Labware
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Processing & Containment
v v
Step 2: Lab-Scale Pre-_treatment Step 1: Package Solid Waste
- Transfer to large beaker in fume hood. - Seal in original or compatible container.
- Slowly add base (e.g., 1M NaOH) with stirring to pH > 7. ong P '
L ; - Affix Hazardous Waste Label.
- Precipitate Iron (ll) Hydroxide.
Step 3: Package Treated Slurry
- Label as 'Aqueous waste containing Iron Hydroxide precipitate'.
- Affix Hazardous Waste Label.
& J
4 . . N
Final Disposal
Step 4: Segregated Storage
- Store in designated satellite accumulation area.
- Away from acids and oxidizers.
Step 5: Contact EHS
- Arrange for professional pickup.
- J

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of Iron (lI) bromide hydrate.
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Protocol 1: Solid Waste Disposal (Unused Reagent,
Contaminated Items)

This procedure applies to the original reagent container or solid materials (e.g., weigh boats,
contaminated wipes) that cannot be decontaminated.

o Containment: Keep the chemical in its original container if possible. If not, transfer it into a
clean, dry, sealable container made of compatible material (e.g., glass or polyethylene).
Ensure the container is clearly labeled.

o Labeling: Affix a hazardous waste tag to the container. The label must include:

The words "Hazardous Waste"

o

[¢]

Full Chemical Name: "Iron (II) Bromide Hydrate"

Associated Hazards: "Corrosive"

[¢]

Date of accumulation

o

o Storage: Store the sealed container in a designated satellite accumulation area. This area
must be cool, dry, and well-ventilated. Crucially, you must segregate this waste from
incompatible materials, particularly strong acids and oxidizing agents.

Protocol 2: Lab-Scale Pre-treatment for Dilute Aqueous
Solutions

For very dilute aqueous solutions, converting the soluble, corrosive iron salt into an insoluble,
more stable hydroxide precipitate can be a responsible pre-treatment step before collection.
This should only be performed by trained personnel.

» Objective: To precipitate soluble Fe2* ions as insoluble Iron (I) Hydroxide (Fe(OH)z2).

e Procedure: a. Work in a chemical fume hood and wear full PPE. b. Place the beaker
containing the dilute Iron (II) bromide solution in a secondary container (e.g., a plastic tub) to

¢ To cite this document: BenchChem. [Proper Disposal Procedures for Iron (II) Bromide
Hydrate]. BenchChem, [2026]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b081123/docs#proper-disposal-procedures-for-iron-ii-
bromide-hydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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